Cas no 16617-07-5 (3-O-Methylnaltrexone)

• Product Name: 3-O-Methylnaltrexone
• CAS No: 16617-07-5
• MF: C₂₁H₂₅NO₄
• MW: 355.4275
• CID: 157837
• PubChem ID: 5487695
• Update Time: 2024-02-27

3-O-Methylnaltrexone Chemical and Physical Properties

Names and Identifiers

• Morphinan-6-one,17-(cyclopropylmethyl)-4,5-epoxy-14-hydroxy-3-methoxy-, (5a)-
• Naltrexone 3-Methyl Ether
• (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a-hydroxy-9-methoxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
• Naltrexone EP Impuirty J
• Naltrexone EP Impurity J
• O3-Methyl-(-)-naltrexone
• N-CyclopropylMethylnoroxycodone
• 17-(CyclopropylMethyl)-4,5α-epoxy-14-hydroxy-3-Methoxy-Morphinan-6-one
• Naltrexone
• Naltrexone Impurity11
• 3-O-Methylnaltrexone

• Inchi： InChI=1S/C21H25NO4/c1-25-15-5-4-13-10-16-21(24)7-6-14(23)19-20(21,17(13)18(15)26-19)8-9-22(16)11-12-2-3-12/h4-5,12,16,19,24H,2-3,6-11H2,1H3/t16-,19+,20+,21-/m1/s1
• InChI Key： DSMNGWOUQMYTJH-MBPVOVBZSA-N
• SMILES： O1C2=C(C=CC3C[C@]4([H])[C@@]5(CCC([C@@]1([H])[C@@]5(C=32)CCN4CC1CC1)=O)O)OC

Computed Properties

• Exact Mass: 355.17800
• Monoisotopic Mass: 355.178358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59

Experimental Properties

• Density: 1.38
• Boiling Point: 543.2°Cat760mmHg
• Flash Point: 282.3°C
• Refractive Index: 1.664
• PSA: 59.00000
• LogP: 1.76630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives